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Compound of Interest

Compound Name: Methyl yellow

Cat. No.: B045819

1. Introduction

Methyl yellow, also known as C.I. 11020, p-Dimethylaminoazobenzene, or Butter Yellow, is an
azo dye historically used as a pH indicator and, to a lesser extent, in specialized histological
applications.[1][2] Its primary utility in a laboratory setting stems from its distinct color change
from red to yellow in the pH range of 2.9 to 4.0.[1][3] While its use has significantly declined
due to its classification as a possible carcinogen, understanding its properties and historical
applications can be valuable for specific research contexts.[1] These notes provide an overview
of its mechanism, applications, and a representative protocol, with a strong emphasis on the
critical safety precautions required for its handling.

2. Principle of Staining

Methyl yellow functions as a pH indicator.[4] In an aqueous solution at a pH below 2.9, the
molecule is protonated, resulting in a red color.[1] As the pH increases, it undergoes a
transition, becoming yellow in solutions with a pH above 4.0.[1][3] This color change is due to
alterations in the electronic structure of the azo dye molecule. When used as a stain, its final
color in tissue sections can reflect the local pH of cellular and extracellular components,
although this application is not common. More frequently, it has been used as a counterstain,
providing color contrast to other dyes.

3. Key Applications
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e pH Indicator: The most common application is for determining the pH of solutions within its
transition range (pH 2.9 - 4.0).[1]

o Historical Research in Carcinogenesis: Historically, methyl yellow was used in animal
studies to induce liver tumors for cancer research.[1][4]

o Counterstaining: While less common than other agents, it can be used as a yellow
counterstain in multi-color staining protocols to provide contrast, similar to the related dye
Metanil Yellow.[5]

4. Safety and Handling

WARNING: Methyl yellow (p-Dimethylaminoazobenzene) is considered a possible carcinogen
and is toxic if swallowed.[6] All handling must be performed with extreme caution and
appropriate personal protective equipment (PPE).

e Engineering Controls: Always handle methyl yellow powder and solutions inside a certified
chemical fume hood to avoid inhalation of dust or vapors.[6][7] Facilities must be equipped
with an eyewash station and a safety shower.[8]

o Personal Protective Equipment (PPE):
o Gloves: Wear chemical-resistant gloves (e.g., nitrile) to prevent skin contact.[8]
o Eye Protection: Use chemical safety goggles or a face shield.[8]
o Lab Coat: A lab coat is mandatory to protect clothing.[7]

o Respirator: If dust generation is unavoidable, a NIOSH/MSHA-approved respirator is
required.[6][8]

o Storage: Store in a cool, dry, well-ventilated area away from acids and oxidizing agents. The
container must be tightly closed and stored in a locked poison room or cabinet.[7][8]

» Disposal: Dispose of all waste containing methyl yellow as hazardous chemical waste in
accordance with local, state, and federal regulations.[6] Do not flush down the drain.[9]
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Quantitative Data Summary

The following table summarizes the key chemical and physical properties of Methyl Yellow.

Property Value Reference
Chemical Formula C14H15Ns [10]
Molecular Weight 225.29 g/mol [10]

CAS Number 60-11-7 [2]

p-Dimethylaminoazobenzene,
Synonyms [2][10]
Butter Yellow, C.l. 11020

Appearance Yellowish solid/powder [3]
pH Indicator Range 29-40 [1]
Color (pH < 2.9) Red [1]
Color (pH > 4.0) Yellow [1]
- Insoluble in water; Soluble in
Solubility [3]
ethanol

Experimental Protocols
Protocol 1: Preparation of 0.1% Methyl Yellow Indicator
Solution

This protocol describes the preparation of a stock solution for use as a pH indicator or for
staining procedures.

Materials:
» Methyl yellow (p-Dimethylaminoazobenzene) powder
e 95% Ethanol

e Volumetric flask (100 mL)
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e Analytical balance

o Magnetic stirrer and stir bar (optional)

Procedure:

WEIGH: In a chemical fume hood, carefully weigh 0.1 g of methyl yellow powder.[11]

o DISSOLVE: Transfer the powder to a 100 mL volumetric flask. Add approximately 50 mL of
95% ethanol.[11]

e MIX: Cap the flask and mix by inversion or use a magnetic stirrer until the powder is
completely dissolved.[11]

e DILUTE: Once dissolved, add 95% ethanol to bring the final volume to the 100 mL mark.[11]

o STORE: Transfer the solution to a tightly sealed, properly labeled amber glass bottle and
store in a designated poison cabinet.

Protocol 2: Representative Histological Staining
Procedure

This protocol provides a general workflow for using Methyl Yellow as a counterstain on
paraffin-embedded tissue sections. It should be optimized for specific tissue types and
applications.

Materials:

Deparaffinization and rehydration reagents (Xylene, 100%, 95%, 70% Ethanol, distilled
water)

Primary stain (e.g., Hematoxylin)

Differentiating and bluing agents (e.g., Acid Alcohol, Scott's Tap Water Substitute)

0.1% Methyl Yellow solution (from Protocol 1)

Dehydration reagents (95%, 100% Ethanol)
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» Clearing agent (Xylene)

e Mounting medium and coverslips

Procedure:

e DEPARAFFINIZATION & REHYDRATION:

[e]

Immerse slides in Xylene: 2 changes, 3-5 minutes each.

o

Immerse in 100% Ethanol: 2 changes, 2-3 minutes each.

[¢]

Immerse in 95% Ethanol: 2 changes, 2-3 minutes each.

[¢]

Rinse well in running tap water, then in distilled water.
« NUCLEAR STAINING (Example):
o Stain in a suitable Hematoxylin solution for 5-10 minutes.
o Rinse in running tap water.
o Differentiate briefly in 1% Acid Alcohol (a few quick dips).
o Wash in running tap water.
o Blue the sections in Scott's Tap Water Substitute or other bluing agent for 1-2 minutes.
o Wash thoroughly in running tap water for 5 minutes.
e COUNTERSTAINING:

o Immerse slides in 0.1% Methyl Yellow solution for 1-3 minutes. (Staining time may require
optimization).

o Rinse briefly in distilled water to remove excess stain.

e DEHYDRATION, CLEARING & MOUNTING:
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o Dehydrate quickly through 95% Ethanol (1 minute) and 100% Ethanol (2 changes, 1
minute each).

o Clear in Xylene (2 changes, 3-5 minutes each).

o Mount with a xylene-based mounting medium and apply a coverslip.
Expected Results:
e Nuclei: Blue/Purple (from Hematoxylin)

o Cytoplasm/Connective Tissue: Shades of yellow

Visualizations

Tissue Preparation Staining Finishing

Deparaffinize Rehydrate Wash Primary Stain Counterstain Dehydrate Clear
(Xylene) (Ethanol Series) (Water) (€.g.. Hematoxylin) Rinse Differentiate Blue (Methyl Yellow) (Ethanol Series) (Xylene) Mount

Click to download full resolution via product page

Caption: General workflow for a histological staining procedure using a primary stain and
Methyl Yellow.

Acidic Condition (pH < 2.9)

Alkaline Condition (pH > 4.0)

Protonated Form
(Red) : Deprotonated Form
(Yellow)

Click to download full resolution via product page
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Caption: pH-dependent color transition of Methyl Yellow indicator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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